Cas no 16024-31-0 (1,5-Dimethoxy-2-methyl-3-nitrobenzene)

1,5-Dimethoxy-2-methyl-3-nitrobenzene is a substituted aromatic compound characterized by its nitro and methoxy functional groups. This derivative of benzene is primarily utilized in organic synthesis and pharmaceutical research due to its reactivity and structural versatility. The presence of electron-donating methoxy groups and an electron-withdrawing nitro group on the aromatic ring enhances its utility in electrophilic and nucleophilic substitution reactions. Its well-defined molecular structure makes it a valuable intermediate for constructing complex organic frameworks. The compound is typically available in high purity, ensuring consistent performance in synthetic applications. Proper handling and storage are recommended due to its nitro-functionalized aromatic nature.

1,5-Dimethoxy-2-methyl-3-nitrobenzene structure

16024-31-0 structure

Product Name:1,5-Dimethoxy-2-methyl-3-nitrobenzene

CAS No:16024-31-0

MF:C₉H₁₁NO₄

MW:197.187942743301

MDL:MFCD09880042

CID:121364

PubChem ID:24729488

Update Time:2025-06-29

1,5-Dimethoxy-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethoxy-2-methyl-3-nitrobenzene
- 2,4-DIMETHOXY-6-NITROTOLUENE
- Benzene,1,5-dimethoxy-2-methyl-3-nitro-
- 2,4-dimethoxy-6-nitro-toluene
- 2,4-Dimethoxy-6-nitrotoluol
- 2,4-Dimethoxy-6-nitro-toluol
- 2-Nitro-4,6-dimethoxy-toluol
- AG-E-09715
- CTK4D0387
- STK971236
- SureCN2591957
- Toluene,2,4-dimethoxy-6-nitro- (8CI)
- DTXSID10646812
- CS-0333959
- 2,4-Dimethoxy-6-nitro-toluol;
- A883226
- SCHEMBL2591957
- AKOS006312048
- 2-Nitro-4,6-dimethoxytoluol
- 16024-31-0
- DS-020981
- MDL： MFCD09880042
- Inchi： 1S/C9H11NO4/c1-6-8(10(11)12)4-7(13-2)5-9(6)14-3/h4-5H,1-3H3
- InChI Key： GNWAEXWMLARGIG-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(=C1C)[N+](=O)[O-])OC

Computed Properties

Exact Mass: 197.06883
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 64.3Å²

Experimental Properties

PSA: 61.6

1,5-Dimethoxy-2-methyl-3-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D496108-1mg	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0		1mg	$ 50.00	2022-06-05
TRC	D496108-2mg	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0		2mg	$ 65.00	2022-06-05
TRC	D496108-10mg	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0		10mg	$ 80.00	2022-06-05
Chemenu	CM368655-250mg	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%+	250mg	$577	2022-06-12
Chemenu	CM368655-1g	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%+	1g	$1432	2022-06-12
Alichem	A019087986-1g	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%	1g	826.80 USD	2021-05-31
eNovation Chemicals LLC	D273190-1g	1,5-dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%	1g	$720	2024-05-24
eNovation Chemicals LLC	D273190-5g	1,5-dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%	5g	$2232	2024-05-24
eNovation Chemicals LLC	Y0978098-1g	1,5-dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95%	1g	$670	2023-09-02
Ambeed	A620319-1g	1,5-Dimethoxy-2-methyl-3-nitrobenzene	16024-31-0	95+%	1g	$716.0	2024-08-03